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Compound of Interest

Compound Name: AZ6102

Cat. No.: B15587340 Get Quote

Essential Safety and Handling Guide for AZ6102
This guide provides immediate, essential safety and logistical information for the handling and

disposal of AZ6102, a potent dual inhibitor of Tankyrase-1 (TNKS1) and Tankyrase-2 (TNKS2).

The following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
When handling AZ6102, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety. The recommended level of protection is based on a risk

assessment of the procedures to be performed. At a minimum, the following PPE should be

worn:
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PPE Category Item Specifications

Eye Protection Safety Goggles
Must be worn with side-shields

to protect against splashes.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat

A standard lab coat should be

worn and buttoned to its full

length. For procedures with a

higher risk of splashing, a

chemical-resistant apron or

impervious clothing should be

used.[1][2]

Respiratory Protection Respirator

A suitable respirator should be

used when handling the

compound as a powder or

when aerosol formation is

possible.[1][2] Ensure proper

fit and use in a well-ventilated

area or under a chemical fume

hood.[1][2]

Foot Protection Closed-toe Shoes
Shoes must fully cover the

feet.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of AZ6102 and ensuring a

safe laboratory environment.

Handling:

Avoid inhalation, and contact with skin and eyes.[1][2]
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Handle the compound in a well-ventilated area, preferably within a chemical fume hood,

especially when dealing with the powdered form to avoid dust formation.[1][2]

Ensure that an eyewash station and safety shower are readily accessible.[1][2]

Storage:

Store the stock solution at -80°C for up to 2 years or at -20°C for up to 1 year.[3]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

solution after preparation.[3]

Experimental Workflow for Handling AZ6102
The following diagram outlines the standard workflow for handling AZ6102 in a laboratory

setting, from receiving the compound to its final disposal.
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Figure 1: Standard laboratory workflow for handling AZ6102.
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All waste materials contaminated with AZ6102 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Unused Compound
Collect in a designated, sealed, and properly

labeled hazardous waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container lined with a chemically resistant bag.

Contaminated PPE (e.g., gloves, disposable

coats)

Collect in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, labeled, and chemically

compatible hazardous waste container. Do not

pour down the drain.

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"AZ6102". Follow your institution's specific procedures for hazardous waste pickup and

disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling AZ6102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587340#personal-protective-equipment-for-
handling-az6102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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